methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate

• IUPAC Name: methyl 1-[2-(benzylamino)-2-oxoethyl]indole-3-carboxylate
• InChI: InChI=1S/C19H18N2O3/c1-24-19(23)16-12-21(17-10-6-5-9-15(16)17)13-18(22)20-11-14-7-3-2-4-8-14/h2-10,12H,11,13H2,1H3,(H,20,22)
• InChI Key: QWUKWIVQVXGEKR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(C2=CC=CC=C21)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

Methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate, also known as MBOI, is a synthetic compound that has been widely used in scientific research. MBOI belongs to the class of indole-based compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

Methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate inhibits the activity of PRMTs by binding to the active site of the enzyme. This leads to the inhibition of protein arginine methylation, which in turn affects the function of the modified protein. methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate has been found to be selective for certain types of PRMTs, which makes it a valuable tool for studying the role of specific PRMTs in biological processes.
Biochemical and Physiological Effects:
methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo by affecting the expression of genes involved in cell proliferation and survival. methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate has also been found to modulate the immune response by affecting the expression of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

Methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate has several advantages as a tool compound for scientific research. It is highly selective for certain types of PRMTs, which makes it a valuable tool for studying the role of specific PRMTs in biological processes. methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate is also relatively easy to synthesize and purify, which makes it readily available for use in research. However, methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate has some limitations, including its potential toxicity and the need for further studies to determine its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for the use of methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate in scientific research. One potential application is in the development of new cancer therapies. methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate has been shown to inhibit the growth of cancer cells, and further studies could lead to the development of new drugs that target PRMTs. Another potential application is in the study of the immune response. methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate has been found to modulate the expression of cytokines and chemokines, and further studies could lead to the development of new drugs that target these pathways. Finally, further studies are needed to determine the pharmacokinetics and pharmacodynamics of methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate, which could provide valuable information for the development of new drugs.
Conclusion:
In conclusion, methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate is a synthetic compound that has been widely used in scientific research. It has been found to have various biochemical and physiological effects and is a valuable tool for studying the role of specific PRMTs in biological processes. methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate has several advantages as a tool compound, but also has some limitations. There are several future directions for the use of methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate in scientific research, including the development of new cancer therapies and the study of the immune response.

Synthesis Methods

The synthesis of methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate involves the reaction of indole-3-carboxylic acid with benzylamine and ethyl chloroformate. The reaction is catalyzed by N,N-dimethylaminopyridine (DMAP) and triethylamine. The product is then purified by column chromatography to obtain methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate in high yield and purity.

Scientific Research Applications

Methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate has been extensively used in scientific research as a tool compound to study various biological processes. It has been found to inhibit the activity of protein arginine methyltransferases (PRMTs), which are enzymes responsible for the post-translational modification of proteins. methyl 1-[2-(benzylamino)-2-oxoethyl]-1H-indole-3-carboxylate has been used to study the role of PRMTs in various biological processes, including gene expression, cell differentiation, and cancer.